Cas no 895807-65-5 (4-methoxy-2,3,5-trimethyl-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-2,3,5-trimethyl-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 895807-65-5
• MF: C₂₅H₃₀N₄O₃S
• MW: 466.595704555511
• CID: 5923683
• PubChem ID: 22576019
• Update Time: 2025-05-20

4-methoxy-2,3,5-trimethyl-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-2,3,5-trimethyl-N-[3-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• 895807-65-5
• AKOS002068863
• 4-methoxy-2,3,5-trimethyl-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• 4-methoxy-2,3,5-trimethyl-N-(3-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 4-methoxy-2,3,5-trimethyl-N-{3-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• F2061-0008
• CID 22576019
• 4-methoxy-2,3,5-trimethyl-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C25H30N4O3S/c1-17-15-23(18(2)19(3)25(17)32-4)33(30,31)28-21-10-8-9-20(16-21)22-11-12-24(27-26-22)29-13-6-5-7-14-29/h8-12,15-16,28H,5-7,13-14H2,1-4H3
• InChI Key： GVLQBBYYEDJWFC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCCC4)C=C3)=C2)(=O)=O)=CC(C)=C(OC)C(C)=C1C

Computed Properties

• Exact Mass: 466.20386201g/mol
• Monoisotopic Mass: 466.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 705.6±70.0 °C(Predicted)
• pka: 8.00±0.10(Predicted)

Additional information on 4-methoxy-2,3,5-trimethyl-N-{3-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

4-Methoxy-2,3,5-Trimethyl-N-{3-[6-(Piperidin-1-Yl)Pyridazin-3-Yl]Phenyl}Benzene-1-Sulfonamide (CAS No. 895807-65-5)

The compound 4-methoxy-2,3,5-trimethyl-N-{3-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide, identified by the CAS number 895807-65-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a sulfonamide group, a methoxy substituent, and a piperidine moiety integrated into a pyridazine ring system. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the sulfonamide group in this compound suggests potential applications in therapeutic agents targeting specific biological pathways. Additionally, the methoxy group and trimethyl substituents contribute to the molecule's hydrophobicity and stability, which are crucial for its pharmacokinetic properties.

The pyridazine ring system is known for its aromatic stability and ability to participate in hydrogen bonding, making it an attractive component in medicinal chemistry. The integration of the piperidine moiety further enhances the compound's flexibility and bioavailability. These features have led researchers to explore its potential as a lead compound in the development of novel drugs targeting diseases such as cancer and inflammatory conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and ring-forming strategies. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time, making this compound more accessible for large-scale studies.

In terms of applications, this compound has shown promise in vitro as an inhibitor of certain kinases involved in cell signaling pathways. Preclinical studies suggest that it may exhibit selective activity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for targeted drug delivery systems.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This property is crucial for ensuring the sustainability of compounds used in pharmaceuticals and agrochemicals.

In conclusion, the compound 4-methoxy-2,3,5-trimethyl-N-{3-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 895807-65) represents a significant advancement in chemical design with broad applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings.